Cas no 868966-49-8 (N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868966-49-8
• MF: C₁₇H₁₂FN₅OS₂
• MW: 385.43848323822
• CID: 6076071
• PubChem ID: 7190343
• Update Time: 2025-10-17

N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• Acetamide, N-(3-fluorophenyl)-2-[[3-(2-thienyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• SR-01000016270-1
• N-(3-fluorophenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• AKOS024612607
• AB00676277-01
• 868966-49-8
• N-(3-fluorophenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• SR-01000016270
• F1835-0027
• N-(3-fluorophenyl)-2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• Inchi： 1S/C17H12FN5OS2/c18-11-3-1-4-12(9-11)19-15(24)10-26-16-7-6-14-20-21-17(23(14)22-16)13-5-2-8-25-13/h1-9H,10H2,(H,19,24)
• InChI Key： OCRCTUMKDWVRFC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CSC1=NN2C(C3SC=CC=3)=NN=C2C=C1

Computed Properties

• Exact Mass: 385.04673053g/mol
• Monoisotopic Mass: 385.04673053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 11.98±0.70(Predicted)

Additional information on N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Professional Introduction to N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868966-49-8)

N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 868966-49-8, represents a novel molecular entity with a complex structural framework that incorporates multiple heterocyclic systems. The integration of these heterocycles not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in pharmaceutical and agrochemical industries.

The structural composition of N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is characterized by the presence of a fluorophenyl group, which is known for its ability to modulate metabolic pathways and enhance binding affinity in drug design. This moiety is coupled with a thiophene ring and a 1,2,4-triazole core, which are both recognized for their pharmacological significance. The incorporation of these elements suggests potential applications in the development of therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds due to their versatile biological activities. The compound N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is no exception and has been studied for its potential pharmacological effects. Specifically, its structure suggests that it may interact with biological targets involved in inflammation, cancer, and neurodegenerative disorders. The sulfanyl group further enhances its potential as a bioactive molecule by contributing to hydrogen bonding interactions and improving solubility.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies allows for the introduction of complex functional groups while maintaining structural integrity. This complexity underscores the importance of collaboration between chemists and biologists to fully exploit the therapeutic potential of such molecules.

The latest research in the field has highlighted the importance of fluorinated aromatic compounds in drug discovery. The fluorophenyl group in N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide has been shown to enhance metabolic stability and improve oral bioavailability of drug candidates. This property is particularly valuable in the development of small-molecule drugs that require efficient delivery to target tissues. Additionally, the presence of multiple heterocyclic rings increases the compound's binding affinity for biological receptors, making it a promising candidate for further investigation.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological targets. Initial findings suggest that it may inhibit enzymes involved in disease pathways by competing with natural substrates or by inducing conformational changes in protein structures. These interactions could lead to therapeutic effects such as reduced inflammation or delayed tumor growth. However, further research is needed to fully understand the compound's mechanism of action and to identify potential side effects.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between synthetic chemists and medicinal chemists. N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide exemplifies this synergy by combining structural complexity with potential biological activity. As research continues to uncover new applications for this compound and similar derivatives, it is likely that we will see more innovative approaches to treating complex diseases.

The future prospects for N-(3-fluorophenyl)-2-{3-(thiophen-2-yl)-1,2,4